![molecular formula C15H20N2S2 B2770256 5,6,7,8-tetrahydro-1H-spiro[1-benzothieno[2,3-d]pyrimidine-2,1'-cyclohexane]-4(3H)-thione CAS No. 130089-88-2](/img/structure/B2770256.png)
5,6,7,8-tetrahydro-1H-spiro[1-benzothieno[2,3-d]pyrimidine-2,1'-cyclohexane]-4(3H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5,6,7,8-tetrahydro-1H-spiro[1-benzothieno[2,3-d]pyrimidine-2,1’-cyclohexane]-4(3H)-thione” is a chemical compound with the molecular formula C15H20N2S2 . It belongs to the class of organic compounds known as thienopyrimidines, which are heterocyclic compounds containing a thiophene ring fused to a pyrimidine ring .
Molecular Structure Analysis
The molecular weight of this compound is 292.5 g/mol . The structure of this compound is complex, with a spiro configuration involving a benzothieno[2,3-d]pyrimidine ring and a cyclohexane ring .Scientific Research Applications
Synthesis and Characterization
A novel spiro-substituted heterocyclic system was synthesized for the first time by condensation, revealing a convenient route to potentially biologically active nitrogen-containing heterocycles. The structure of one such compound was confirmed by X-ray diffraction, showcasing the utility of these compounds in exploring new chemistries (Dyachenko, 2003).
Physicochemical Properties and Biological Activity
Spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives were evaluated for their antimicrobial activity against various bacterial and fungal strains, alongside screening for cytotoxicity against tumor cell lines. These studies contribute to understanding the structure-activity relationships necessary for the development of new antimicrobial agents (Candia et al., 2017).
Catalytic and Green Synthesis Approaches
Research into efficient, environmentally friendly synthesis methods for creating spiro[chromeno[2,3-d]pyrimidine-5,3'-indoline]-tetraones and related compounds has been documented. These methods highlight the advancement in synthetic strategies that reduce environmental impact while facilitating complex molecular constructions (Moghaddam et al., 2012).
Novel Synthetic Routes and Structures
The synthesis and crystalline structure of 2,3-dihydro-5,6-tetramethylenespiro(cyclohexane-2-thieno[2,3-d]pyrimidine)-4(1H)-thione were explored, providing insights into the molecular architecture and potential for further functionalization of these compounds. Such studies open avenues for new materials and pharmaceuticals (Dyachenko et al., 2003).
Antimicrobial and Anticancer Potential
Compounds derived from the core structure of "5,6,7,8-tetrahydro-1H-spiro[1-benzothieno[2,3-d]pyrimidine-2,1'-cyclohexane]-4(3H)-thione" have shown promising antimicrobial and anticancer activities. The synthesis of novel spiro[pyrazolo[4,3-d]pyrimidinones and their evaluation for anticancer activity provide a foundation for further exploration into their therapeutic potential (Ismail et al., 2017).
properties
IUPAC Name |
spiro[1,3,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2,1'-cyclohexane]-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2S2/c18-13-12-10-6-2-3-7-11(10)19-14(12)17-15(16-13)8-4-1-5-9-15/h17H,1-9H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRZXWWWQRGYZMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)NC3=C(C4=C(S3)CCCC4)C(=S)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.